Cas no 5921-80-2 (1,1-Dibutoxybutane)

1,1-Dibutoxybutane Properties

Names and Identifiers

• Butane, 1,1-dibutoxy-
• Butyraldehyde Dibutyl Acetal
• 1,1-Dibutoxybutane
• 1,1-bis(butyloxy)butane
• butanal dibutyl acetal
• Butane,1,1-dibutoxy
• Butyraldehyd-dibutylacetal
• Butyraldehyde, dibutyl acetal
• WQRBJFZKPWPIJD-UHFFFAOYSA-N
• Lageracetal
• ButyraldehydeDibutylAcetal
• n-butyraldehyde di-n-butyl acetal
• SBB059869
• B4218
• ST51046134
• 5921-80-2
• DTXSID60207957
• SCHEMBL351162
• NS00096260
• MFCD00561028
• AKOS024390775
• Q63395647
• Butane,1,1-dibutoxy-
• CS-0187334
• butyraldehyde dibutyl acetal
• 1,1-DIBUTOXYBUTANE
• BUTANAL DIBUTYL ACETAL
• +Expand

• MDL： MFCD00561028
• InChIKey： WQRBJFZKPWPIJD-UHFFFAOYSA-N
• Inchi： 1S/C12H26O2/c1-4-7-10-13-12(9-6-3)14-11-8-5-2/h12H,4-11H2,1-3H3
• SMILES： O(C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])C([H])(C([H])([H])C([H])([H])C([H])([H])[H])OC([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 202.19300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 10
• Monoisotopic Mass: 202.19328
• Heavy Atom Count: 14
• Complexity: 94.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 18.5

Experimental Properties

• LogP: 3.74600
• PSA: 18.46000
• Refractive Index: 1.4140-1.4180
• Boiling Point: 214°C(lit.)
• Flash Point: 51°C
• Density: 0.8400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters